1-benzyl-7-methyl-N-(2-morpholinoethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-12-methyl-N-(2-morpholin-4-ylethyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C25H27N5O3/c1-18-7-8-22-27-23-20(25(32)30(22)16-18)15-21(29(23)17-19-5-3-2-4-6-19)24(31)26-9-10-28-11-13-33-14-12-28/h2-8,15-16H,9-14,17H2,1H3,(H,26,31)
• InChI Key: AHKMCHNUJCMZCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)NCCN5CCOCC5)C=C1
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol
• CAS No.: 900881-77-8

Description

1-benzyl-7-methyl-N-(2-morpholinoethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a potent and selective chemical probe targeting the MAP kinase-interacting serine/threonine-protein kinases MNK1 and MNK2. This compound functions by competitively inhibiting the binding of ATP to the kinase domain, thereby blocking the phosphorylation of the eukaryotic translation initiation factor 4E (eIF4E) Source . The primary research value of this MNK inhibitor lies in its utility for investigating post-transcriptional gene regulation and its role in oncogenesis. By suppressing eIF4E phosphorylation, it effectively downregulates the translation of a subset of mRNAs that are crucial for cell proliferation, survival, and metastasis, many of which are implicated in cancer progression Source . Consequently, it is a critical tool compound for studying cancer biology, particularly in the context of breast cancer and leukemia, and for exploring combination therapies that target multiple oncogenic signaling pathways simultaneously Source . Its use enables researchers to dissect the functional consequences of MNK-eIF4E axis inhibition on tumor growth, angiogenesis, and resistance to chemotherapy.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment.

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This inhibition disrupts the normal progression of the cell cycle, leading to cell cycle arrest. The compound’s interaction with CDK2 also induces apoptosis within cells.

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway, specifically the transition from the G1 phase to the S phase. This disruption leads to cell cycle arrest and the induction of apoptosis. The compound also alters the expression of proapoptotic proteins caspase-3 and Bax, and downregulates the activity of the anti-apoptotic protein Bcl-2.

Pharmacokinetics

The compound’s potent cytotoxic activities against various cell lines suggest it may have favorable bioavailability.

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines, including MCF-7 and HCT-116. It induces cell cycle arrest and apoptosis, leading to the death of cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrido-Pyrrolo-Pyrimidine Derivatives

Compound Name	Substituents	Molecular Formula	Key Functional Differences
Target Compound	1-Benzyl, 7-methyl, N-(2-morpholinoethyl)	C23H26N5O3	Morpholinoethyl enhances solubility vs. others
724738-93-6 ()	1,9-Dimethyl, N-(3-methoxypropyl)	C17H20N4O3	Smaller substituents; methoxy improves polarity
946339-11-3 ()	1,7-Dimethyl, N,N-dimethyl	C15H16N4O2	Dimethyl carboxamide reduces solubility

Key Insights :

• Solubility: The morpholinoethyl group in the target compound likely offers superior aqueous solubility compared to the dimethyl () or methoxypropyl () groups due to morpholine’s polar oxygen and amine moieties .
• Lipophilicity : The benzyl group at position 1 increases hydrophobicity relative to methyl substituents in analogs, which may enhance tissue penetration but reduce water solubility .

Heterocyclic Analogs with Distinct Cores

Compound Name (Evidence)	Core Structure	Functional Groups	Notable Properties
2d ()	Tetrahydroimidazo[1,2-a]pyridine	Cyano, nitro, ester	High melting point (215–217°C); electron-withdrawing groups enhance stability
1l ()	Tetrahydroimidazo[1,2-a]pyridine	Cyano, nitro, phenethyl	Higher melting point (243–245°C) vs. 2d
Thiazolo[3,2-a]pyrimidine ()	Thiazolo-pyrimidine	Ethyl ester, benzylidene	Sulfur atom introduces π-stacking potential

Key Insights :

• Stability : Carboxamides (target compound) are more hydrolytically stable than esters (), which may degrade under physiological conditions .
• Electronic Effects: Nitro and cyano groups in and are electron-withdrawing, contrasting with the electron-rich morpholino group in the target compound .

Key Differences :

• Substituting ethyl N-alkylglycinate () with a morpholino-containing amine would require optimization of reaction time and temperature to accommodate bulkier substituents .

Preparation Methods

Microwave-Assisted Cyclization

Microwave irradiation (MWI) reduces reaction times for analogous quinazolinone syntheses. For example, cyclocondensation of 2-aminobenzamides with aldehydes under MWI in methanol/K2CO3 completes in 20 minutes vs. 4 hours conventionally. Adapting this to pyrido-pyrrolo-pyrimidine systems could optimize step efficiency.

Eco-Friendly Solvent Systems

Replacing methanol with 2-methyltetrahydrofuran (2-MeTHF) in ester hydrolysis or amidation steps improves sustainability without compromising yield.

Methodological Considerations and Challenges

• Regioselectivity : Ensuring substitution at the C2 position requires careful control of steric and electronic factors during cyclization.
• Purification : Column chromatography remains essential due to the polarity of intermediates.
• Scale-Up : Pilot-scale reactions may necessitate alternative solvents (e.g., DMF) to dissolve bulk intermediates.

Q & A

Q. Q: What are the primary synthetic routes for preparing this compound, and how can reaction conditions be optimized?

A: The synthesis typically involves multi-step reactions, including condensation and cyclization. A general approach involves:

• Step 1: Condensation of pyrimidine precursors with morpholinoethylamine under reflux in anhydrous solvents (e.g., DMF or THF) .
• Step 2: Cyclization using catalysts like NaOMe or K₂CO₃ at 50–60°C .
• Step 3: Purification via column chromatography or recrystallization.
  Optimization: Adjusting solvent polarity (e.g., methanol/water mixtures) and temperature gradients during cyclization can improve yields (e.g., from 59% to ~75%) .

Structural Characterization

Q. Q: Which analytical techniques are critical for confirming the compound’s structure?

A: Key methods include:

• ¹H/¹³C NMR: Assign aromatic protons (δ 6.88–8.82 ppm) and methyl/morpholine groups .
• Mass Spectrometry (MS): Confirm molecular weight (e.g., CI-MS m/z 404.47 [M+H]⁺) .
• X-ray Crystallography: Resolve the fused pyrido-pyrrolo-pyrimidine core and substituent orientations .

Initial Biological Screening

Q. Q: How should researchers design in vitro assays to evaluate its bioactivity?

A:

• Target Selection: Prioritize enzymes (e.g., PARP-1, kinases) based on structural analogs’ activity .
• Assay Design: Use fluorescence-based or colorimetric assays (e.g., NAD⁺ depletion for PARP inhibition) at 10–100 µM concentrations .
• Controls: Include positive inhibitors (e.g., Olaparib for PARP-1) and solvent controls (DMSO ≤0.1%) .

Advanced: Structure-Activity Relationship (SAR) Analysis

Q. Q: How do substituents influence bioactivity?

A:

• Benzyl Group (Position 1): Enhances lipophilicity and membrane permeability .
• Morpholinoethyl (Position 2): Improves solubility and target binding via hydrogen bonding .
• Methyl (Position 7): Reduces metabolic instability compared to bulkier groups .
  Example: Analogues with 3-methoxypropyl substituents show 2-fold higher PARP-1 inhibition than methyl derivatives .

Addressing Data Contradictions

Q. Q: How to resolve discrepancies in reported bioactivity across studies?

A:

• Standardize Assays: Ensure consistent enzyme sources (e.g., recombinant human PARP-1) and buffer conditions (pH 7.4, 25°C) .
• Validate Purity: Use HPLC (≥95% purity) to exclude impurities affecting IC₅₀ values .
• Cross-Validate: Compare results with structurally related compounds (e.g., pyrido[1,2-a]pyrrolo[2,3-d]pyrimidines) .

Advanced: Computational Modeling

Q. Q: How can molecular docking guide mechanistic studies?

A:

• Software: Use AutoDock Vina or Schrödinger Maestro for binding pose prediction.
• Targets: Model interactions with PARP-1’s catalytic domain (e.g., binding free energy ≤-8 kcal/mol indicates strong inhibition) .
• Validation: Overlay docking results with crystallographic data from analogous inhibitors .

In Vivo Pharmacokinetics

Q. Q: What methodologies assess bioavailability and toxicity?

A:

• ADME:
  • Absorption: Oral gavage in rodent models with LC-MS/MS plasma analysis (T_max ~2–4 hrs) .
  • Metabolism: Liver microsome assays to identify CYP450-mediated degradation .
• Toxicity: Acute toxicity studies (14-day observation, LD₅₀ determination) .

Solubility and Formulation Challenges

Q. Q: How to improve aqueous solubility for in vivo use?

A:

• Co-Solvents: Use PEG-400 or cyclodextrins to enhance solubility (≥1 mg/mL) .
• Salt Formation: React with HCl or citrate to form water-soluble salts .
• Nanoformulation: Encapsulate in liposomes (size ≤200 nm) for targeted delivery .

Advanced: Mechanistic Target Validation

Q. Q: How to confirm target engagement in cellular models?

A:

• Cellular Thermal Shift Assay (CETSA): Monitor PARP-1 stabilization post-treatment at 42–55°C .
• siRNA Knockdown: Correlate reduced target expression with attenuated compound efficacy .

Reproducibility in Multi-Lab Studies

Q. Q: How to ensure consistent synthesis and bioactivity across labs?

A:

• Protocol Harmonization: Share detailed synthetic protocols (e.g., exact molar ratios, drying times) .
• Reference Standards: Distribute aliquots of a master batch for cross-lab calibration .
• Data Sharing: Use platforms like Zenodo to publish raw NMR/MS spectra and assay data .